Cas no 374782-39-5 (Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-)
374782-39-5 structure
Product Name:Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-
CAS No:374782-39-5
MF:C22H28O2
MW:324.456526756287
CID:1484040
Update Time:2024-08-24
Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-
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- Inchi: 1S/C22H28O2/c1-16(2)15-19-9-11-20(12-10-19)17(3)5-4-6-18-7-13-21(14-8-18)22(23)24/h7-14,16-17H,4-6,15H2,1-3H3,(H,23,24)/t17-/m1/s1
- InChI Key: ZRVOBBSQYUTSMW-QGZVFWFLSA-N
- SMILES: C(O)(=O)C1=CC=C(CCC[C@H](C2=CC=C(CC(C)C)C=C2)C)C=C1
Computed Properties
- Exact Mass: 324.20904
Experimental Properties
- Density: 1.040±0.06 g/cm3(Predicted)
- Boiling Point: 467.0±24.0 °C(Predicted)
- PSA: 37.3
- pka: 4.35±0.10(Predicted)
Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
374782-39-5 (Benzoic acid, 4-[(4R)-4-[4-(2-methylpropyl)phenyl]pentyl]-) Related Products
- 26311-45-5(4-Pentylbenzoic acid)
- 83626-35-1(4-(trans-4-Butylcyclohexyl)benzoic acid)
- 20651-71-2(4-Butylbenzoic acid)
- 21643-38-9(4-Hexylbenzoic acid)
- 3575-31-3(4-Octylbenzoic acid)
- 1129-06-2(3-Cyclopropylbenzoic acid)
- 65355-30-8(4-(trans-4-Pentylcyclohexyl)benzoic acid)
- 20029-52-1(4-Cyclohexylbenzoic acid)
- 1798-82-9(4-Cyclopropylbenzoic acid)
- 65355-29-5(Np(trans-4-N-propylcyclohexyl)benzoicacid)
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